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Compound of Interest

Compound Name: 3-Bromophenethyl alcohol

Cat. No.: B1273047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to common experimental setups and

reactions involving 3-Bromophenethyl alcohol (also known as 2-(3-bromophenyl)ethanol).

This versatile building block is a valuable starting material in the synthesis of a wide range of

compounds, particularly in the fields of medicinal chemistry and materials science. The

presence of both a reactive aryl bromide and a primary alcohol allows for a variety of chemical

transformations, including palladium-catalyzed cross-coupling reactions and oxidations.

I. Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-

carbon and carbon-heteroatom bonds. For 3-Bromophenethyl alcohol, these reactions

typically occur at the aryl bromide position. It is important to consider that the primary alcohol

may interfere with some coupling reactions or the reagents used. In such cases, protection of

the alcohol group may be necessary. Common protecting groups for alcohols include silyl

ethers (e.g., TBDMS) or acetals (e.g., THP), which can be removed under specific conditions

after the coupling reaction.[1][2]

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a widely used reaction for the formation of C-C bonds between

an organoboron compound and an organohalide.[3] This reaction is particularly useful for

synthesizing biaryl compounds.
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(R-B(OH)₂)

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)
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(e.g., Pd(OAc)₂)
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Ligand
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
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3-Bromophenethyl alcohol

Alkynyl-substituted Phenethyl alcohol

Terminal Alkyne
(R-C≡CH)

Pd Catalyst
(e.g., Pd(PPh₃)₂Cl₂)

Cu(I) Co-catalyst
(e.g., CuI)

Base
(e.g., Et₃N)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reagents Product
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N-Arylphenethyl alcohol

Amine
(R₂NH)

Pd Catalyst
(e.g., Pd₂(dba)₃)

Ligand
(e.g., XPhos)

Base
(e.g., NaOtBu)

Starting Material

Mild Oxidation

Strong Oxidation

3-Bromophenethyl alcohol

3-Bromophenylacetaldehyde

3-Bromophenylacetic acid

Mild Oxidant
(e.g., PCC, Swern)

Strong Oxidant
(e.g., Jones Reagent)
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Reactants

Reagents

Product

3-Bromophenethyl alcohol 3-Bromophenethyl mesylate

Methanesulfonyl Chloride
(MsCl)

Base
(e.g., Et₃N)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273047?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

